Cas no 892710-89-3 (7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 892710-89-3
• MF: C₁₆H₁₀BrClF₃NO₃
• MW: 436.607713222504
• CID: 5439770
• Update Time: 2025-06-08

7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-bromo-N-[4-chloro-3-(trifluoromethyl)phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C16H10BrClF3NO3/c17-11-7-14-13(24-3-4-25-14)6-9(11)15(23)22-8-1-2-12(18)10(5-8)16(19,20)21/h1-2,5-7H,3-4H2,(H,22,23)
• InChI Key： UOSQVUVOICBHFU-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(C(NC3=CC=C(Cl)C(C(F)(F)F)=C3)=O)C=C2OCC1

Additional information on 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 892710-89-3)

7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 892710-89-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzodioxines, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is characterized by a 2,3-dihydrobenzodioxine core with a bromo substituent at the 7-position and a carboxamide group at the 6-position. The carboxamide moiety is further substituted with a 4-chloro-3-(trifluoromethyl)phenyl group, which imparts additional chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide in various therapeutic applications. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes within host cells.

The anticancer potential of 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been explored. In vitro assays have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic properties of 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide have been studied to assess its suitability for therapeutic use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties suggest that it could be administered orally as a potential therapeutic agent.

Toxicity studies have also been conducted to evaluate the safety profile of 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. In animal models, the compound has shown low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 7-bromo-N-4-chloro-3-(trifluoromethyl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 892710-89-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.